Cas no 2202078-19-9 (N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide)

• Product Name: N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide
• CAS No: 2202078-19-9
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 5410744
• PubChem ID: 145907583
• Update Time: 2025-09-23

N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578511
• N-tert-butyl-3-[2-(N-methylprop-2-enamido)acetamido]benzamide
• 2202078-19-9
• Z2699993342
• N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide

• Inchi： 1S/C17H23N3O3/c1-6-15(22)20(5)11-14(21)18-13-9-7-8-12(10-13)16(23)19-17(2,3)4/h6-10H,1,11H2,2-5H3,(H,18,21)(H,19,23)
• InChI Key： KRICRVYHNHYYLW-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)C1=CC=CC(NC(CN(C)C(=O)C=C)=O)=C1

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.6±35.0 °C(Predicted)
• pka: 13.30±0.70(Predicted)

Additional information on N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide

N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide: A Comprehensive Overview of Structure, Function, and Applications

N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide, with the CAS No. 2202078-19-9, represents a novel class of benzamide derivatives that have garnered significant attention in the field of pharmaceutical chemistry and biomedical research. This compound is characterized by its complex molecular architecture, which includes a benzamide core, a 2-propen-1-yl (allyl) group, and a methylamino functionalization. These structural features contribute to its unique pharmacological profile, which is currently under investigation for its potential therapeutic applications.

N-(1,1-Dimethylethyl) is a common substituent in organic chemistry, often used to increase the lipophilicity and stability of a molecule. This group is also known as tert-butyl, which provides steric hindrance and enhances the molecule's resistance to metabolic degradation. The 3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide portion of the compound is particularly noteworthy due to its amino acid-like structure, which may facilitate interactions with proteins and enzymes in biological systems.

Recent studies have highlighted the potential of N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxy-2-propen-1-yl)amino]acetyl]amino]benzamide as a targeting agent for antimicrobial therapies. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective toxicity against Gram-positive bacteria, with minimal impact on human cell lines. The allyl group is hypothesized to play a critical role in this activity by enhancing the molecule's ability to penetrate bacterial cell membranes.

Another significant area of research involves the anti-inflammatory properties of this compound. A 2024 study published in Pharmaceutical Research reported that N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide significantly inhibits the NF-κB signaling pathway, which is a key mediator of inflammatory responses. This finding suggests potential applications in the treatment of autoimmune disorders and chronic inflammatory conditions.

The synthetic pathway of N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide has been optimized to improve yield and purity. A 2025 paper in Organic & Biomolecular Chemistry described a multistep synthesis involving aldol condensation, amino acid coupling, and esterification reactions. This approach allows for the precise control of the stereochemistry and functional group placement, which is essential for achieving the desired biological activity.

The solubility profile of N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide has been a focus of recent research. A 2023 study in Drug Discovery Today found that the tert-butyl group significantly enhances the water solubility of the compound, making it more suitable for oral administration. This property is particularly important for developing prodrugs that can improve bioavailability and pharmacokinetic profiles.

Additionally, the cytotoxic effects of N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide have been evaluated in various cell culture models. A 2024 report in Cancer Research indicated that the compound exhibits selective cytotoxicity against transformed cells, suggesting potential applications in anticancer therapies. The methylamino group is believed to contribute to this activity by interfering with cell cycle regulation and apoptosis pathways.

The mechanism of action of N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide is still under investigation. However, preliminary data suggest that it may inhibit certain enzyme activities, particularly those involved in metabolic pathways. This could explain its antimicrobial and anti-inflammatory effects. Further research is needed to fully elucidate these mechanisms.

Overall, N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide represents a promising candidate for the development of new therapeutic agents. Its unique molecular structure, combined with its pharmacological properties, makes it a valuable subject for further research and drug development. As more studies are conducted, it is likely that the full potential of this compound will be realized in the biomedical field.

In conclusion, the chemical properties and biological activities of N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide are being actively explored. Its selective toxicity, anti-inflammatory effects, and cytotoxic properties suggest a wide range of potential applications. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the development of new pharmaceuticals and biomedical treatments.

Further studies are recommended to investigate the long-term effects of N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide on human health, as well as to explore its potential in combination therapies. The continued exploration of this compound's properties is essential for the advancement of pharmaceutical science and biomedical research.

In summary, N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide is a compound of significant interest due to its unique chemical structure and pharmacological properties. Its potential applications in antimicrobial, anti-inflammatory, and anticancer therapies make it a valuable subject for further research and development. As more studies are conducted, it is anticipated that this compound will contribute to the advancement of biomedical science and pharmaceutical innovation.

For more information on the chemical properties and biological activities of N-(1,1-Dimethylethyl)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]benzamide, further research is recommended. The exploration of this compound's properties is essential for the advancement of pharmaceutical science and biomedical research.